Cas no 1261963-45-4 (3-(4-Ethoxy-2-methylphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(4-Ethoxy-2-methylphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261963-45-4
• MF: C₁₇H₁₅F₃O₃
• MW: 324.294415712357
• MDL: MFCD18321280
• CID: 2766366
• PubChem ID: 53227171
• Update Time: 2025-05-28

3-(4-Ethoxy-2-methylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261963-45-4
• 3-(4-Ethoxy-2-methylphenyl)-5-trifluoromethylbenzoic acid, 95%
• DTXSID50690758
• 4'-Ethoxy-2'-methyl-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-ETHOXY-2-METHYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• MFCD18321280
• 3-(4-Ethoxy-2-methylphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18321280
• Inchi： 1S/C17H15F3O3/c1-3-23-14-4-5-15(10(2)6-14)11-7-12(16(21)22)9-13(8-11)17(18,19)20/h4-9H,3H2,1-2H3,(H,21,22)
• InChI Key： NKIIWCBLKRRLST-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=CC(=C1)C1C=CC(=CC=1C)OCC)(F)F

Computed Properties

• Exact Mass: 324.09732882Da
• Monoisotopic Mass: 324.09732882Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.5Ų